6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-3-[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H14N4O3S/c1-23-13-5-2-11(3-6-13)8-16-19-20-18-22(16)21-17(26-18)12-4-7-14-15(9-12)25-10-24-14/h2-7,9H,8,10H2,1H3
• InChI Key: AZFOHRHAZAJRJE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCO5

Description

6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the triazolothiadiazole family and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
In addition to its anticancer and anti-inflammatory effects, 6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit other biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain bacteria and fungi and has also been investigated for its potential as an antiviral agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potentially valuable anticancer agent with fewer side effects than traditional chemotherapy drugs. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is the investigation of the compound's potential as a treatment for other diseases, such as viral infections and autoimmune disorders. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of 6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methoxybenzyl hydrazine and 1,3-benzodioxole-5-carboxaldehyde in the presence of thiosemicarbazide and acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is purified by column chromatography. The yield of the compound is typically around 60%.

Scientific Research Applications

6-(1,3-Benzodioxol-5-yl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential as an anti-inflammatory agent and has shown promising results in animal models of inflammation.